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Compound of Interest

Compound Name: 3-(2-Methylphenyl)piperidine

CAS No.: 661470-63-9

Cat. No.: B1337337

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This comprehensive guide provides a detailed overview of 3-(2-Methylphenyl)piperidine, a

heterocyclic amine with significant potential in medicinal chemistry and drug development. This

document delves into its chemical identity, synthesis, pharmacological properties, and

analytical methodologies, offering a valuable resource for researchers in the field.

Chemical Identity and Nomenclature
IUPAC Name: 3-(2-Methylphenyl)piperidine

The systematic name assigned by the International Union of Pure and Applied Chemistry

(IUPAC) accurately describes the molecular structure: a piperidine ring substituted at the 3-

position with a 2-methylphenyl (or o-tolyl) group.

Synonyms:
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3-(o-tolyl)piperidine

Chemical Structure and Properties:

Property Value

Molecular Formula C₁₂H₁₇N

Molecular Weight 175.27 g/mol

CAS Number 661470-63-9[1]

Synthesis of 3-(2-Methylphenyl)piperidine
The primary and most efficient method for the synthesis of 3-(2-Methylphenyl)piperidine is

through the catalytic hydrogenation of its aromatic precursor, 3-(2-methylphenyl)pyridine. This

transformation is a cornerstone in the production of various piperidine derivatives, which are

crucial building blocks for a wide array of pharmaceuticals, including analgesics, neuroleptics,

and antidepressants.[1]

3-(2-Methylphenyl)pyridine 3-(2-Methylphenyl)piperidine

Catalytic Hydrogenation
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Figure 1: General synthesis pathway for 3-(2-Methylphenyl)piperidine.

Experimental Protocol: Catalytic Hydrogenation

This protocol outlines a general procedure for the catalytic hydrogenation of 3-(2-

methylphenyl)pyridine. Optimization of catalyst, solvent, temperature, and pressure may be

required to achieve optimal yield and purity.

Materials:

3-(2-Methylphenyl)pyridine

Palladium on carbon (Pd/C, 10%) or Platinum(IV) oxide (PtO₂)
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Ethanol or Methanol (solvent)

Hydrogen gas (H₂)

Parr shaker or similar hydrogenation apparatus

Procedure:

In a suitable pressure vessel, dissolve 3-(2-methylphenyl)pyridine in the chosen alcohol

solvent.

Carefully add the catalyst (typically 5-10 mol% relative to the substrate).

Seal the vessel and purge with an inert gas (e.g., nitrogen or argon) before introducing

hydrogen gas.

Pressurize the vessel with hydrogen to the desired pressure (e.g., 50-100 psi).

Heat the reaction mixture to the desired temperature (e.g., 50-80 °C) with vigorous stirring.

Monitor the reaction progress by techniques such as Thin Layer Chromatography (TLC) or

Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

Upon completion, cool the reaction to room temperature and carefully vent the hydrogen

gas.

Filter the reaction mixture through a pad of celite to remove the catalyst.

Concentrate the filtrate under reduced pressure to yield the crude product.

Purify the crude product by a suitable method, such as column chromatography or

distillation, to obtain pure 3-(2-Methylphenyl)piperidine.

Pharmacological Profile
While specific pharmacological data for 3-(2-Methylphenyl)piperidine is not extensively

available in the public domain, the piperidine scaffold is a well-established pharmacophore in a

multitude of clinically approved drugs, particularly those targeting the central nervous system
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(CNS).[2] Piperidine-containing compounds are known to interact with various receptors and

transporters, influencing neurotransmission.

Potential Areas of Pharmacological Interest:

Dopamine and Serotonin Systems: Many piperidine derivatives exhibit affinity for dopamine

and serotonin receptors and transporters.[3][4] Given the structural similarities to other CNS-

active compounds, it is plausible that 3-(2-Methylphenyl)piperidine may modulate these

systems. Further in vitro binding assays and in vivo behavioral studies would be necessary

to elucidate its specific receptor interaction profile and functional activity.

Analgesic and Neuroleptic Activity: The piperidine moiety is a key structural feature in

numerous analgesics and neuroleptic agents.[1] Preclinical screening of 3-(2-
Methylphenyl)piperidine in relevant animal models could reveal potential analgesic or

antipsychotic properties.

Potential CNS Targets
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Figure 2: Postulated interactions of 3-(2-Methylphenyl)piperidine with CNS targets.

Analytical Methodologies
Accurate identification and quantification of 3-(2-Methylphenyl)piperidine are crucial for

research and development. Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy are the primary analytical techniques for this

purpose.
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Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides a robust method for the separation, identification, and quantification of 3-(2-
Methylphenyl)piperidine.

Recommended GC-MS Parameters (Starting Point):

Parameter Value

Column
5% Phenyl/95% Methyl Silicone (e.g., HP-5ms),

30 m x 0.25 mm ID, 0.25 µm film thickness

Injector Temp. 250 °C

Oven Program
Initial temp 100 °C, hold for 1 min, ramp at 10

°C/min to 280 °C, hold for 5 min

Carrier Gas Helium, constant flow of 1.0 mL/min

MS Transfer Line 280 °C

Ion Source Temp. 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Scan Range 40-400 amu

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the structural elucidation and confirmation

of 3-(2-Methylphenyl)piperidine.

Predicted ¹H and ¹³C NMR Data:

While experimental spectra should be obtained for definitive assignment, predicted chemical

shifts provide a useful reference. The ¹H NMR spectrum is expected to show characteristic

signals for the aromatic protons of the 2-methylphenyl group and the aliphatic protons of the

piperidine ring. The ¹³C NMR spectrum will display distinct signals for each of the 12 carbon

atoms in the molecule.
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Safety and Toxicology
Specific toxicological data for 3-(2-Methylphenyl)piperidine is not readily available. However,

based on the parent compound, piperidine, it should be handled with appropriate safety

precautions. Piperidine is classified as a flammable liquid and is harmful if swallowed, toxic in

contact with skin, and causes severe skin burns and eye damage.[5] Therefore, when working

with 3-(2-Methylphenyl)piperidine, it is imperative to use personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, and to work in a well-ventilated fume

hood.

Conclusion
3-(2-Methylphenyl)piperidine represents a promising scaffold for the development of novel

therapeutics, particularly for CNS disorders. Its synthesis via catalytic hydrogenation of the

corresponding pyridine is a well-established and efficient route. While its specific

pharmacological profile remains to be fully elucidated, its structural similarity to known bioactive

molecules suggests a high potential for interaction with key neurological targets. Further

research into its receptor binding affinities, in vivo efficacy, and safety profile is warranted to

fully explore its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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